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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propiophenone (CAS No. 93-55-0), also known as ethyl phenyl ketone or 1-phenyl-1-

propanone, is a versatile aryl ketone utilized as an intermediate in the synthesis of various

pharmaceuticals and fragrances.[1][2] Its application in research and drug development

necessitates a thorough understanding of its safety profile to ensure proper handling and

mitigate potential risks. This technical guide provides a comprehensive overview of the safety

data for propiophenone, including its physicochemical properties, toxicological profile, and

recommended handling procedures, presented in a format tailored for the scientific community.

Physicochemical and Hazard Identification
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. Propiophenone is a colorless to pale yellow liquid with a characteristic

sweet, flowery odor.[2][3][4] It is a combustible liquid and is known to cause serious eye

irritation.[1][4][5]

Table 1: Physical and Chemical Properties of
Propiophenone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1677668?utm_src=pdf-interest
https://www.benchchem.com/product/b1677668?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1200.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1815_2.pdf
https://www.benchchem.com/product/b1677668?utm_src=pdf-body
https://www.benchchem.com/product/b1677668?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1815_2.pdf
https://www.fishersci.de/store/msds?partNumber=10715791&countryCode=DE&language=en
https://www.oecd.org/en/publications/test-no-407-repeated-dose-28-day-oral-toxicity-study-in-rodents_9789264070684-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1200.pdf
https://www.oecd.org/en/publications/test-no-407-repeated-dose-28-day-oral-toxicity-study-in-rodents_9789264070684-en.html
https://www.fishersci.com/store/msds?partNumber=AC131540020&countryCode=US&language=en
https://www.benchchem.com/product/b1677668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₉H₁₀O [3]

Molecular Weight 134.18 g/mol [5]

Appearance Colorless to pale yellow liquid [3][4]

Odor Characteristic, sweet, flowery [2][3][4]

Melting Point 17-19 °C (63-66 °F) [5][6]

Boiling Point 218 °C (424 °F) [3][5]

Flash Point 87-92 °C (188.6-198 °F) [4][5]

Density 1.009 g/mL at 25 °C [5][6]

Vapor Pressure 0.23 hPa at 25 °C [5]

Vapor Density 4.63 (Air = 1) [5]

Water Solubility
2 g/L (Insoluble to difficult to

mix)
[3][5][6][7]

Partition Coefficient (log Kow) 2.19 [5]

Autoignition Temperature No data available [5]

Toxicological Profile
The toxicological data for propiophenone indicates that it may be harmful if swallowed,

inhaled, or absorbed through the skin, and can cause skin and respiratory tract irritation.[2][5]

The primary acute health hazard identified is serious eye irritation.[1][5]

Table 2: Acute Toxicity Data for Propiophenone
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Route of
Exposure

Species Test Value Reference(s)

Oral Rat LD50
4530 - 4534.9

mg/kg
[5][8][9]

Dermal Rabbit LD50 4530.4 mg/kg [8][9]

Intraperitoneal Mouse LD50 100 mg/kg [8][9]

Subcutaneous Mouse LD50 2250 mg/kg [8][9]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is currently no data available to

suggest that propiophenone has mutagenic or reproductive effects.[5][8] Furthermore, it is not

classified as a carcinogen by the International Agency for Research on Cancer (IARC) or the

Occupational Safety and Health Administration (OSHA).[9]

Hazard Classification and Labeling
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. Propiophenone is classified

as a combustible liquid and a substance that causes serious eye irritation.[1][5]
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GHS Hazard Classification

GHS Label Elements{Propiophenone | CAS: 93-55-0}

Flammable Liquids (Category 4)
H227: Combustible liquid classified as

Serious Eye Damage/Eye Irritation (Category 2A)
H319: Causes serious eye irritation

 classified as
Warning Signal Word Warning

Required Personal Protective Equipment (PPE)

Handling Propiophenone

Eye/Face Protection

Safety glasses with side-shields or goggles
(Conforming to EN166 or NIOSH standards)

Always Wear

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber)

Always Wear

Body Protection

Laboratory coat or impervious clothing

Always Wear

Respiratory Protection

Required if ventilation is inadequate or for large spills
(Use NIOSH-approved respirator)

Conditional

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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